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An In-depth Technical Guide to 2-Bromotoluene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromotoluene (also known as o-

bromotoluene), a pivotal aromatic compound in organic synthesis and various industrial

applications. This document details its chemical and physical properties, synthesis protocols,

key applications in research and drug development, and essential safety and handling

information.

Core Properties of 2-Bromotoluene
2-Bromotoluene is a halogenated aromatic hydrocarbon with the chemical formula C₇H₇Br.[1]

It is a colorless to pale beige liquid that is insoluble in water but soluble in common organic

solvents such as ethanol, ether, and benzene.[1][2][3] Its ortho-substituted bromine atom

significantly influences its reactivity, making it a valuable intermediate in numerous chemical

transformations, particularly in the synthesis of pharmaceuticals and agrochemicals.[1]

The fundamental properties of 2-Bromotoluene are summarized in the table below, providing a

quick reference for laboratory and industrial applications.
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Property Value References

Molecular Formula C₇H₇Br [1][2][4][5][6]

Molecular Weight 171.03 g/mol [2][4][5][7]

CAS Number 95-46-5 [1][4][5][7][8]

Appearance Clear, colorless liquid [4][8]

Density 1.422 g/mL at 25 °C [7][8]

Melting Point -27 °C [4][7][8]

Boiling Point 178 - 181 °C [4]

58-60 °C at 10 mmHg [7][8][9]

Refractive Index 1.555 at 20 °C [4][7][8]

Flash Point 79 °C (174.2 °F) [7]

Solubility
Insoluble in water; Soluble in

alcohol, ether, benzene.[1][2]
[1][2][10]

For compliance and identification purposes, the following identifiers are associated with 2-
Bromotoluene.

Identifier Value References

EC Number 202-421-7 [7]

MDL Number MFCD00000068 [4][7]

PubChem CID 7236 [11]

Beilstein Registry Number 1904176 [7]

InChI Key
QSSXJPIWXQTSIX-

UHFFFAOYSA-N
[7][12]

SMILES Cc1ccccc1Br [7]
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Synthesis and Experimental Protocols
The synthesis of 2-Bromotoluene is a fundamental process for chemists. A common and

reliable laboratory method involves the diazotization of o-toluidine followed by a Sandmeyer-

type reaction with copper(I) bromide.

This protocol outlines the synthesis of 2-Bromotoluene via the diazotization of 2-methylaniline

(o-toluidine).

Experimental Protocol:

Dissolution: Dissolve 6 g of o-toluidine (2-methylaniline) in a mixture of 35 mL of constant

boiling point hydrobromic acid and 40 mL of water.[9]

Cooling: Cool the solution to 0 °C in an ice bath.[9]

Diazotization: Slowly add a solution of 5 g of sodium nitrite dissolved in 12 mL of water.[9]

Maintain the temperature between 0-5 °C.[1] Monitor the reaction for the presence of free

nitrous acid using starch-iodide paper.[9]

Decomposition: In a separate flask, prepare copper powder from 40 g of copper sulfate.[9]

Add the freshly prepared copper powder in small portions to the stirred diazonium salt

solution. Effervescence (nitrogen gas evolution) will be observed.[1][9]

Isolation: Continue adding copper powder until no more gas evolves. The 2-Bromotoluene
will form a lower layer.[9] Separate this layer.

Purification:

Perform steam distillation on the isolated organic layer.[9]

Extract the distillate with ether.[9]

Dry the ethereal solution over anhydrous calcium chloride.[9]

Perform fractional distillation to obtain the pure product. The boiling point is approximately

181 °C at atmospheric pressure or 58-60 °C at 10 mmHg.[8][9]
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Caption: Workflow for the synthesis of 2-Bromotoluene from o-toluidine.

Applications in Drug Development and Organic
Synthesis
2-Bromotoluene is a versatile building block, primarily utilized as an intermediate in the

production of pharmaceuticals and other complex organic molecules.[1][6] Its reactivity is

centered around the carbon-bromine bond, which readily participates in various cross-coupling

reactions.

The bromine atom in 2-Bromotoluene facilitates numerous palladium-catalyzed cross-coupling

reactions, which are indispensable for forming carbon-carbon and carbon-heteroatom bonds in

modern drug discovery.

Suzuki-Miyaura Coupling: This reaction is essential for creating biaryl compounds, which are

common motifs in pharmaceuticals.[1] 2-Bromotoluene reacts with a boronic acid in the

presence of a palladium catalyst to form a C-C bond.[1][3][13] It has been used in the

synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) like mefenamic acid.[1][3][6]

Heck Reaction: This reaction involves the coupling of 2-Bromotoluene with an alkene to

form a substituted alkene, providing a pathway to more complex molecular scaffolds.[13]
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Buchwald-Hartwig Amination: This process is used to form a carbon-nitrogen bond, allowing

for the synthesis of arylamines.[13] These structures are prevalent in drugs that interact with

biological targets like enzymes and receptors.[13]
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Caption: Key cross-coupling reactions involving 2-Bromotoluene.

Beyond its role in advanced synthesis, 2-Bromotoluene also serves as:

A Solvent: It is used for dissolving fats, waxes, and resins in various industrial processes.[1]

[3][6]

A Research Reagent: It is employed in studies of substitution reactions to better understand

chemical mechanisms.[4][6]

Safety, Handling, and Storage
Proper handling of 2-Bromotoluene is critical due to its potential hazards. It is classified as a

combustible liquid and is harmful if swallowed.[7][14]
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Hazard Type
GHS Classification and
Statements

References

Physical Hazards Combustible Liquid [7][15]

Health Hazards

Acute Toxicity 4 (Oral), H302:

Harmful if swallowed. Causes

serious eye irritation (H319).

May cause respiratory irritation

(H335).

[7][16]

Environmental Hazards

Aquatic Chronic 2, H411: Toxic

to aquatic life with long lasting

effects.

[7][17]

Handling: Use in a well-ventilated area.[15][16] Wear appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and protective

clothing.[7][14] Avoid contact with skin, eyes, and clothing.[15] Keep away from heat, sparks,

and open flames.[15][16]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like

strong oxidizing agents.[8][10][15] Keep containers tightly closed.[15][16] Recommended

storage temperature is 2-8°C.[4][7]

Spills: In case of a spill, absorb with an inert material (e.g., sand, vermiculite) and place in a

suitable container for disposal.[15] Prevent runoff into waterways.[15]
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2-Bromotoluene
Safe Handling Protocol

Personal Protective
Equipment (PPE)

Storage
Requirements Spill Response First Aid Measures

Safety Goggles Chemical Gloves Adequate Ventilation Cool, Dry, Ventilated Area Away from Oxidizers & Heat Tightly Sealed Container Absorb with Inert Material Contain Spillage Proper Disposal Eyes: Flush with water 15 min Skin: Wash with soap & water Inhalation: Move to fresh air Ingestion: Do NOT induce vomiting

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of 2-Bromotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromotoluene | 95-46-5 | Benchchem [benchchem.com]

2. 2-bromotoluene [fudabio.com]

3. innospk.com [innospk.com]

4. chemimpex.com [chemimpex.com]

5. scbt.com [scbt.com]

6. nbinno.com [nbinno.com]

7. 2-溴甲苯 99% | Sigma-Aldrich [sigmaaldrich.com]

8. 2-Bromotoluene | 95-46-5 [chemicalbook.com]

9. prepchem.com [prepchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b146081?utm_src=pdf-body-img
https://www.benchchem.com/product/b146081?utm_src=pdf-body
https://www.benchchem.com/product/b146081?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b146081
http://www.fudabio.com/wap_product_detail_en/id/15.html
https://www.innospk.com/en/?news/grok-exploring-2-bromotoluene-properties-applications-and-manufacturing-insights
https://www.chemimpex.com/products/49311
https://www.scbt.com/p/2-bromotoluene-95-46-5
https://www.nbinno.com/other-organic-chemicals/2-bromotoluene-properties-synthesis-applications-manufacturing-insights-organic-chemistry-sz
https://www.sigmaaldrich.com/HK/zh/product/aldrich/b82006
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8854692.htm
https://prepchem.com/synthesis-2-bromotoluene/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Page loading... [guidechem.com]

11. 2-Bromotoluene | C7H7Br | CID 7236 - PubChem [pubchem.ncbi.nlm.nih.gov]

12. 2-Bromotoluene | SIELC Technologies [sielc.com]

13. What are the catalytic reactions that 2 - Bromotoluene can participate in? - Blog
[zbwhr.com]

14. datasheets.scbt.com [datasheets.scbt.com]

15. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

16. cdhfinechemical.com [cdhfinechemical.com]

17. chemstock.ae [chemstock.ae]

To cite this document: BenchChem. [2-Bromotoluene molecular formula and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146081#2-bromotoluene-molecular-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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